molecular formula C12H10LiP B1231986 Lithium Diphenylphosphanide CAS No. 65567-06-8

Lithium Diphenylphosphanide

Cat. No. B1231986
CAS RN: 65567-06-8
M. Wt: 192.1 g/mol
InChI Key: WKUYEGHEUWHKIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Lithium Diphenylphosphanide is a compound that contains lithium and the organophosphorus anion with the formula (C6H5)2PLi . It is an air-sensitive solid that is used in the preparation of diphenylphosphino compounds .


Synthesis Analysis

The lithium, sodium, and potassium salts are prepared by reduction of chlorodiphenylphosphine, triphenylphosphine, or tetraphenyldiphosphine with alkali metals . They can also be obtained by deprotonation of diphenylphosphine . Another approach towards the synthesis of lithium diphenylphosphinites involves direct deprotonation of diphenylphosphine oxide with n BuLi and BePh 2, as well as via salt metathesis .


Molecular Structure Analysis

Although treated as salts, alkali diphenylphosphides are highly aggregated in solution. They adopt polymeric structures as solids .


Chemical Reactions Analysis

With water, the salts convert to diphenylphosphine: (C6H5)2PLi + H2O → (C6H5)2PH + LiOH . With halocarbons, the salts react to give tertiary phosphines: (C6H5)2PM + RX → (C6H5)2PR + MX . When treated with metal halides, lithium diphenylphosphide gives transition metal phosphido complexes .


Physical And Chemical Properties Analysis

Lithium Diphenylphosphanide has a molar mass of 192.13 g·mol −1 . It appears as a pale yellow solid . It reacts with water and is soluble in ethers and hydrocarbons .

Scientific Research Applications

1. Catalysis in Cu-Free Sonogashira and Suzuki–Miyaura Cross-Coupling Reactions

Specific Scientific Field

Transition metal coordination chemistry and catalysis.

Summary

LiPPh₂ has been studied for its complexation behavior with palladium(II) and platinum(II). These complexes exhibit catalytic activity in Cu-free Sonogashira and Suzuki–Miyaura cross-coupling reactions.

Experimental Procedures

Results

  • The homogeneous nature of the catalytically active species was established .

Safety And Hazards

Lithium Diphenylphosphanide is an air-sensitive solid . It is recommended to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .

properties

IUPAC Name

lithium;diphenylphosphanide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H10P.Li/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;/h1-10H;/q-1;+1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WKUYEGHEUWHKIU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Li+].C1=CC=C(C=C1)[P-]C2=CC=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H10LiP
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80392839
Record name Lithium diphenylphosphanide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80392839
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

192.1 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Lithium Diphenylphosphanide

CAS RN

65567-06-8
Record name Lithium diphenylphosphanide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80392839
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Lithium diphenylphosphide solution
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Lithium Diphenylphosphanide
Reactant of Route 2
Lithium Diphenylphosphanide
Reactant of Route 3
Lithium Diphenylphosphanide
Reactant of Route 4
Lithium Diphenylphosphanide
Reactant of Route 5
Lithium Diphenylphosphanide
Reactant of Route 6
Lithium Diphenylphosphanide

Citations

For This Compound
42
Citations
M Blum, J Kappler, SH Schlindwein, M Nieger… - Dalton …, 2018 - pubs.rsc.org
… A somewhat different situation had been inferred for lithium diphenylphosphanide-borane. Here, NMR data indicated a structure Ph 2 P–BH 3 ⋯Li(THF) 2 (7) in which the cation is …
Number of citations: 16 pubs.rsc.org
K Hansen, T Szilvási, B Blom, E Irran… - … –A European Journal, 2015 - Wiley Online Library
… Reaction of the arylchlorosilylene-NHC adduct ArSi(NHC)Cl [Ar=2,6-Trip 2 C 6 H 3 ; NHC=(MeC) 2 (NMe) 2 C:] 1 with one molar equiv of lithium diphenylphosphanide affords the first …
S Baweja, T Gabler, P Lönnecke… - Dalton Transactions, 2023 - pubs.rsc.org
… 3-(Diphenylphosphino)propanal (PCHO) was synthesised following a modified procedure by Vaughn and Gladysz which utilises the reaction of lithium diphenylphosphanide with acetal-…
Number of citations: 1 pubs.rsc.org
SK Deng, HC Chen, YF Liu, HT Ji, G Yang - Guoqiang, Ring-Opening … - papers.ssrn.com
… We have developed a ring-opening phosphanylation of oxazolines using lithium diphenylphosphanide as the nucleophile without loss of optical purity. This methodology is …
Number of citations: 0 papers.ssrn.com
C Yao, H Li, H Wu, Y Liu, P Wu - Catalysis Communications, 2009 - Elsevier
… without chloromethylation reacted directly with lithium diphenylphosphanide, the amount of … no effect on the reaction of 1 with lithium diphenylphosphanide during the synthesis of 2. The …
Number of citations: 40 www.sciencedirect.com
S Härling, J Greiser, TMA Al-Shboul… - Australian Journal of …, 2013 - CSIRO Publishing
… Lithium diphenylphosphanide reacts with equimolar amounts of isocyanates yielding phosphorylformamides after hydrolysis and treatment with dilute hydrogen peroxide. [ 17 ] In …
Number of citations: 24 www.publish.csiro.au
X Jin, A Linden, HJ Hansen - Helvetica Chimica Acta, 2010 - Wiley Online Library
… nucleophilic exchange of the Cl substituents of 3a or 3b by diphenylphosphino groups was easily achieved with excess of (diphenylphospino)lithium (ž lithium diphenylphosphanide) in …
Number of citations: 7 onlinelibrary.wiley.com
S Jiang, W Wang, C Mou, J Zou, Z Jin, G Hao… - Nature …, 2023 - nature.com
… The lithium diphenylphosphanide 9 was prepared, isolated and … the lithium diphenylphosphanide 9 and the lithium amide 11 respectively (Fig. 4c). With the lithium …
Number of citations: 6 www.nature.com
F Alam, J Wang, C Dong, Q Chang, L Zhang, Q Zhang… - Journal of …, 2020 - Elsevier
… Treatment of diphenylphosphine with n-butyllithium may afford the lithium diphenylphosphanide (Ph 2 PLi) salt which upon reacting with the corresponding methyltrichlorosilane …
Number of citations: 14 www.sciencedirect.com
MJ Taylor, MP Coles, JR Fulton - Australian Journal of Chemistry, 2015 - CSIRO Publishing
… (DOP) of ~45 %, [ 34 ] which is considerably smaller than both the calcium analogue, [(BDI)Ca(PPh 2 )(THF)] (DOP = 84.3 %), and the simpler lithium diphenylphosphanide complex, [Li(…
Number of citations: 10 www.publish.csiro.au

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.